Cas no 2229134-93-2 (3-(2,4,5-trifluorophenoxy)piperidine)

• Product Name: 3-(2,4,5-trifluorophenoxy)piperidine
• CAS No: 2229134-93-2
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 5846741
• PubChem ID: 165689617
• Update Time: 2025-06-10

3-(2,4,5-trifluorophenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-trifluorophenoxy)piperidine
• EN300-1796603
• 2229134-93-2

• Inchi： 1S/C11H12F3NO/c12-8-4-10(14)11(5-9(8)13)16-7-2-1-3-15-6-7/h4-5,7,15H,1-3,6H2
• InChI Key： FFTURCAFLNBOPU-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1OC1CNCCC1)F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2,4,5-trifluorophenoxy)piperidine

3-(2,4,5-Trifluorophenoxy)Piperidine: A Comprehensive Overview

3-(2,4,5-Trifluorophenoxy)Piperidine, also known by its CAS number 2229134-93-2, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, with a trifluorophenoxy group attached at the 3-position. The trifluorophenoxy group introduces unique electronic and steric properties, making this compound highly valuable in various applications.

The structure of 3-(2,4,5-Trifluorophenoxy)Piperidine consists of a piperidine ring (a six-membered ring with one nitrogen atom) and a trifluorophenoxy substituent. The trifluorophenoxy group is derived from a fluorinated phenol, where three fluorine atoms are attached to the benzene ring at positions 2, 4, and 5. This substitution pattern not only enhances the stability of the molecule but also imparts specific reactivity and selectivity in chemical reactions. The piperidine ring contributes to the compound's ability to act as a nucleophile or base in various synthetic transformations.

Recent studies have highlighted the potential of 3-(2,4,5-Trifluorophenoxy)Piperidine in drug discovery and development. Its unique structure allows it to serve as a building block for creating bioactive molecules with diverse pharmacological properties. For instance, researchers have explored its role in the synthesis of antidepressants and analgesics due to its ability to modulate neurotransmitter systems. The trifluorophenoxy group plays a crucial role in enhancing the compound's lipophilicity and bioavailability, making it an attractive candidate for medicinal chemistry applications.

In addition to its pharmaceutical applications, 3-(2,4,5-Trifluorophenoxy)Piperidine has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further underscored the importance of this compound as a key precursor.

The synthesis of 3-(2,4,5-Trifluorophenoxy)Piperidine typically involves nucleophilic substitution reactions. One common approach is the reaction of 3-chloropiperidine with 2,4,5-trifluorophenol under basic conditions. This reaction is facilitated by the strong nucleophilic character of piperidine and the electrophilic nature of the trifluorophenol derivative. Researchers have also explored alternative synthetic routes to improve yield and purity, including microwave-assisted synthesis and catalytic methods.

The physical properties of 3-(2,4,5-Trifluorophenoxy)Piperidine are influenced by its molecular structure. It has a melting point of approximately 85°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and THF. These properties make it suitable for use in organic synthesis reactions that require precise control over solubility and reactivity.

In terms of toxicity and environmental impact, recent studies have shown that 3-(2,4,5-Trifluorophenoxy)Piperidine exhibits low acute toxicity in experimental animals. However, its long-term effects on ecosystems remain under investigation. Researchers are exploring methods to improve its biodegradability or develop alternative compounds with reduced environmental impact.

The demand for 3-(2,4,5-Trifluorophenoxy)Piperidine continues to grow due to its versatility across multiple industries. As research progresses, new applications are likely to emerge, particularly in areas such as agrochemicals and advanced materials. Its unique combination of electronic properties and structural flexibility positions it as an essential compound in modern chemistry.